Cas no 62285-01-2 (1-Octadecanol, 9,10-dibromo-)

• Product Name: 1-Octadecanol, 9,10-dibromo-
• CAS No: 62285-01-2
• MF: C₁₈H₃₆Br₂O
• MW: 428.285844802856
• CID: 450844
• PubChem ID: 10884450
• Update Time: 2025-04-19

1-Octadecanol, 9,10-dibromo- Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanol, 9,10-dibromo-
• 9,10-dibromooctadecan-1-ol
• DTXSID30447045
• SCHEMBL11579964
• 62285-01-2
• 9,10-dibromostearyl alcohol

• Inchi： 1S/C18H36Br2O/c1-2-3-4-5-8-11-14-17(19)18(20)15-12-9-6-7-10-13-16-21/h17-18,21H,2-16H2,1H3
• InChI Key： YXJMMPZNWKWGJM-UHFFFAOYSA-N
• SMILES： BrC(CCCCCCCCO)C(CCCCCCCC)Br

Computed Properties

• Exact Mass: 426.11338
• Monoisotopic Mass: 426.11329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23